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Compound of Interest

Compound Name: Pentafluoropropanol

Cat. No.: B8783277

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. The proper handling and disposal of chemicals like 2,2,3,3,3-
pentafluoro-1-propanol are critical to operational safety and environmental responsibility. This
guide provides essential, step-by-step procedures for the safe disposal of
pentafluoropropanol, aligning with industry best practices and regulatory requirements.

Key Properties of 2,2,3,3,3-Pentafluoro-1-propanol

Understanding the physicochemical properties of a substance is the first step toward safe
handling and disposal. The following table summarizes the key quantitative data for 2,2,3,3,3-
pentafluoro-1-propanol.

Property Value

Molecular Formula C3H3F50[1]

Molecular Weight 150.05 g/mol [1]

Boiling Point 80 °C (at 748 mm Hg)[2]

Density 1.505 g/mL (at 25 °C)[2]

Flash Point 80-81 °C[2]

Water Solubility 21.9 g/L (at 25°C)[2]

Vapor Pressure 62.055 - 324.857 hPa (at 24.93 - 54.78 °C)[2]
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Step-by-Step Disposal Protocol

Pentafluoropropanol is classified as a hazardous waste due to its flammability and potential
health effects, including skin, eye, and respiratory irritation.[1] Adherence to the following
disposal protocol is mandatory.

Personal Protective Equipment (PPE)

Before handling pentafluoropropanol, ensure you are wearing the appropriate personal
protective equipment:

o Eye Protection: Chemical safety goggles meeting EN 166 standards or equivalent.[1]
e Hand Protection: Chemical-impermeable gloves.[3]

o Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

[4]

o Respiratory Protection: Use in a well-ventilated area. For large-scale use or in emergencies,
a respirator may be necessary.[1]

Waste Collection and Storage

o Container: Collect waste pentafluoropropanol in a suitable, tightly closed container.[3] The
container must be compatible with the chemical.

o Labeling: Clearly label the waste container as "Hazardous Waste - Pentafluoropropanol”.
Include the date of accumulation.

e Storage: Store the waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong alkalis and oxidizing agents.[4][5] Keep away from
heat, sparks, and open flames.[1]

Spill Management

In the event of a spill, follow these procedures immediately:

o Evacuate: Evacuate non-essential personnel from the area.
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o Ventilate: Ensure adequate ventilation.

o Eliminate Ignition Sources: Remove all sources of ignition, and use non-sparking tools and
explosion-proof equipment.[1][3]

e Containment: For small spills, absorb the liquid with an inert material such as sand,
diatomite, or universal binders.[5][6] For large spills, create a dike to prevent spreading.[5][6]

o Collection: Collect the absorbed material and place it in a suitable, closed container for
disposal.[3]

e Environmental Protection: Prevent the spill from entering drains, sewers, or the environment.

[3]5]

Final Disposal

e Regulatory Compliance: All disposal must be conducted in accordance with local, state, and
federal regulations.[1][5]

» Professional Disposal Service: Contact a licensed hazardous waste disposal company for
the final disposal of pentafluoropropanol. Do not attempt to dispose of it through standard
laboratory drains or as regular trash.[7]

o Disposal Methods: Approved disposal methods include:

o Incineration: This should be performed at a temperature exceeding 800 °C. The process
must include treatment for hazardous exhaust gases, such as hydrogen fluoride (HF).[5][6]

o Landfill: Landfill disposal may be an option, but it must be at an authorized hazardous
waste landfill.[5][6]

» Empty Containers: Empty containers that held pentafluoropropanol are also considered
hazardous waste as they may retain product residue.[1] These should be disposed of at a
hazardous or special waste collection point.[1]

Disposal Workflow
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The following diagram outlines the decision-making process for the proper disposal of

pentafluoropropanol.

Pentafluoropropanol Disposal Workflow

Pentafluoropropanol Waste GGNGD

Is there a spill?

Collect waste in a
properly labeled, closed container.

Store in a cool, dry,
well-ventilated area away
from incompatible materials.

Arrange for pickup by a
licensed hazardous waste
disposal contractor.

Disposal Complete
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Caption: Pentafluoropropanol Disposal Workflow.

By adhering to these procedures, you can ensure the safe handling and disposal of
pentafluoropropanol, contributing to a secure and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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